Cas no 1506981-87-8 (methyl 3-amino-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate)

• Product Name: methyl 3-amino-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate
• CAS No: 1506981-87-8
• MF: C₁₀H₈F₃N₃O₂
• MW: 259.184632301331
• CID: 5830626
• PubChem ID: 83791304
• Update Time: 2025-06-18

methyl 3-amino-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate
• methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate
• EN300-19298179
• 1506981-87-8

• Inchi： 1S/C10H8F3N3O2/c1-18-9(17)7-8(14)16-4-5(10(11,12)13)2-3-6(16)15-7/h2-4H,14H2,1H3
• InChI Key： DWEPKTRAPWEZGG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=NC(C(=O)OC)=C(N)N2C=1)(F)F

Computed Properties

• Exact Mass: 259.05686099g/mol
• Monoisotopic Mass: 259.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.6Ų

Additional information on methyl 3-amino-6-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylate

Methyl 3-Amino-6-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1506981-87-8): A Comprehensive Overview

Methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1506981-87-8) is a versatile organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical formula of methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is C₁₃H₁₀F₃N₃O₂. The presence of the trifluoromethyl group and the imidazopyridine scaffold imparts unique physicochemical properties to the molecule. These features make it an attractive candidate for various biological studies and pharmaceutical applications.

Synthesis Methods: The synthesis of methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate has been explored through several routes. One common method involves the reaction of 6-trifluoromethylimidazo[1,2-a]pyridin-3-amine with methyl chloroformate in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the cyclization of appropriate precursors under suitable conditions to form the imidazopyridine core.

Biological Activities: Recent studies have highlighted the potential biological activities of methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate. One notable application is its use as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promising activity as an inhibitor of kinases, which are key targets in cancer therapy. Additionally, this compound has been investigated for its anti-inflammatory properties and its potential to modulate immune responses.

Pharmacological Applications: The pharmacological profile of methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate is an area of active research. Preclinical studies have demonstrated its efficacy in various models of disease, including cancer and inflammatory disorders. Its ability to selectively target specific molecular pathways makes it a valuable tool in drug discovery and development. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human subjects.

Recent Research Advancements: The scientific community continues to explore new avenues for the application of methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate. Recent publications have reported its potential as a lead compound for the development of novel therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry highlighted its activity against resistant cancer cell lines, suggesting its utility in overcoming drug resistance. Another study in the European Journal of Medicinal Chemistry explored its anti-inflammatory effects and its potential as a treatment for autoimmune diseases.

Safety Considerations: While methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate shows promise in various applications, it is essential to consider safety aspects during its development and use. Preclinical toxicology studies have indicated that it is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and any potential side effects.

In conclusion, methyl 3-amino-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 1506981-87-8) is a promising compound with a wide range of potential applications in chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.